Cas no 1805722-34-2 (2-(Methylthio)-6-(2-oxopropyl)benzoic acid)

• Product Name: 2-(Methylthio)-6-(2-oxopropyl)benzoic acid
• CAS No: 1805722-34-2
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 4949193
• Update Time: 2025-06-07

2-(Methylthio)-6-(2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-6-(2-oxopropyl)benzoic acid

• Inchi： 1S/C11H12O3S/c1-7(12)6-8-4-3-5-9(15-2)10(8)11(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： CLSOQCMXBITSAG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1C(=O)O)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7

Additional information on 2-(Methylthio)-6-(2-oxopropyl)benzoic acid

Introduction to 2-(Methylthio)-6-(2-oxopropyl)benzoic Acid (CAS No. 1805722-34-2) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(Methylthio)-6-(2-oxopropyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805722-34-2, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural motifs—including a benzoic acid core substituted with a methylthio group at the 2-position and an acetoxypropyl group at the 6-position—exhibits intriguing chemical properties that make it a valuable candidate for various applications.

The molecular structure of 2-(Methylthio)-6-(2-oxopropyl)benzoic acid (CAS No. 1805722-34-2) imparts distinct reactivity, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (carboxylic acid and ester-like functionalities) and electron-donating (methylthio group) moieties allows for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions. These attributes have positioned this compound as a building block in the development of more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The structural framework of 2-(Methylthio)-6-(2-oxopropyl)benzoic acid shares similarities with several known bioactive compounds, suggesting its potential as a precursor or scaffold for drug discovery. Specifically, the benzoic acid moiety is well-documented for its role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and antioxidant activities. The introduction of the methylthio group at the 2-position and the acetoxypropyl group at the 6-position further modulates its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(Methylthio)-6-(2-oxopropyl)benzoic acid (CAS No. 1805722-34-2) is its utility as a synthetic intermediate in the preparation of more complex heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals due to their ability to mimic natural bioactive molecules and interact with biological targets. Researchers have leveraged this compound to synthesize novel derivatives with enhanced binding affinity or altered metabolic profiles. For instance, modifications around the benzoic acid core have been explored to improve solubility, bioavailability, or target specificity, underscoring its importance in drug development pipelines.

Recent advancements in computational chemistry have also highlighted the significance of structure-activity relationships (SAR) in optimizing drug candidates like those derived from benzoic acid derivatives. By employing molecular modeling techniques, scientists have been able to predict how structural modifications—such as those introduced by the methylthio group or the acetoxypropyl side chain—influence biological activity. These insights have guided synthetic strategies aimed at maximizing therapeutic efficacy while minimizing off-target effects. The compound’s well-defined reactivity profile makes it an ideal candidate for such studies, providing a scaffold upon which multiple hypotheses can be tested.

The role of functional groups like the methylthio (-SMe) moiety is particularly noteworthy in modern drug design. This sulfur-containing group not only contributes to electronic properties but also offers opportunities for coordination with metal ions or participation in redox reactions—a feature that could be exploited in developing enzyme inhibitors or metal-based therapeutics. In parallel, the acetoxypropyl (-OAcCH₂CH₂CH₃) side chain introduces additional conformational flexibility and potential sites for hydrogen bonding interactions with biological targets. Such features are critical for designing molecules that can effectively engage with proteins or nucleic acids in vivo.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-(Methylthio)-6-(2-oxopropyl)benzoic acid (CAS No. 1805722-34-2) due to their role in streamlining synthetic routes and reducing costs associated with drug development. By providing a robust starting material that can undergo multiple transformations without significant loss of yield or purity, this compound enables researchers to focus on later stages of optimization rather than foundational chemistry. This efficiency is particularly valuable in academic settings where rapid iteration is essential for exploring new therapeutic paradigms.

Moreover, environmental considerations have driven interest in sustainable synthetic methodologies that utilize readily available intermediates such as benzoic acid derivatives. The versatility of compounds like 2-(Methylthio)-6-(2-oxopropyl)benzoic acid allows for greener synthetic strategies by enabling multi-step reactions under mild conditions or through catalytic processes that minimize waste generation. Such approaches align with broader industry trends toward reducing environmental impact while maintaining high standards of chemical synthesis—a balance that makes this compound particularly appealing for future research directions.

In conclusion,(Methylthio)-6-(<0x80><0x96>-oxopropyl)benzoic acid (CAS No.18057><0x9C><0x9C>) represents a promising tool for both academic researchers and industrial chemists working at the intersection of organic synthesis and pharmaceutical discovery.
Its unique structural features provide opportunities for diverse applications—from generating novel bioactive molecules to developing sustainable synthetic routes.
As computational methods continue to enhance our ability to predict molecular behavior,
compounds like this one will undoubtedly play an increasingly important role
in shaping future advances across multiple scientific disciplines.
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